Cas no 20816-58-4 (adenosine 5'-phosphoroimidazolide)

adenosine 5'-phosphoroimidazolide structure
20816-58-4 structure
Product Name:adenosine 5'-phosphoroimidazolide
CAS No:20816-58-4
MF:C13H16N7O6P
MW:397.283202171326
CID:910600
PubChem ID:161335
Update Time:2025-04-19

adenosine 5'-phosphoroimidazolide Chemical and Physical Properties

Names and Identifiers

    • adenosine 5'-phosphoroimidazolide
    • Adenosine, 5'-(hydrogen 1H-imidazol-1-ylphosphonate)
    • 9-{5-O-[Hydroxy(1H-imidazol-1-yl)phosphoryl]pentofuranosyl}-9H-purin-6-amine
    • 20816-58-4
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-imidazol-1-ylphosphinic acid
    • SCHEMBL12304452
    • DTXSID00943064
    • Inchi: 1S/C13H16N7O6P/c14-11-8-12(17-4-16-11)20(6-18-8)13-10(22)9(21)7(26-13)3-25-27(23,24)19-2-1-15-5-19/h1-2,4-7,9-10,13,21-22H,3H2,(H,23,24)(H2,14,16,17)/t7-,9-,10-,13-/m1/s1
    • InChI Key: ZZVDSVGETAFWNA-QYVSTXNMSA-N
    • SMILES: P(N1C=NC=C1)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 397.09018
  • Monoisotopic Mass: 397.08996825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 184Ų

Experimental Properties

  • PSA: 183.66
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